Cas no 2034378-58-8 (N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]-4-(trifluoromethyl)benzamide)

• Product Name: N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]-4-(trifluoromethyl)benzamide
• CAS No: 2034378-58-8
• MF: C₁₉H₂₀F₃N₃O
• MW: 363.376814842224
• CID: 5377255
• Update Time: 2025-10-28

N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]-4-(trifluoromethyl)benzamide

• Inchi： 1S/C19H20F3N3O/c20-19(21,22)16-5-3-15(4-6-16)18(26)24-12-14-7-10-25(11-8-14)17-2-1-9-23-13-17/h1-6,9,13-14H,7-8,10-12H2,(H,24,26)
• InChI Key： RFAGLXSKBJDTTK-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C2=CC=CN=C2)CC1)(=O)C1=CC=C(C(F)(F)F)C=C1

Additional information on N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]-4-(trifluoromethyl)benzamide

Professional Introduction to N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]-4-(trifluoromethyl)benzamide (CAS No. 2034378-58-8)

N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]-4-(trifluoromethyl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2034378-58-8, represents a fusion of advanced chemical synthesis and biological activity, making it a subject of intense study for potential therapeutic applications. The molecular structure of this compound features a complex interplay of functional groups, including a pyridine ring, a piperidine moiety, and a benzamide group, each contributing to its unique pharmacological profile.

The presence of a trifluoromethyl group in the benzamide moiety is particularly noteworthy, as such substituents are frequently incorporated into drug molecules to enhance metabolic stability and binding affinity. The trifluoromethyl group can modulate the electronic properties of the molecule, influencing its interactions with biological targets. This feature has been extensively explored in the development of agrochemicals and pharmaceuticals, where it often serves to improve the efficacy and selectivity of active ingredients.

The core structure of N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]-4-(trifluoromethyl)benzamide consists of a piperidine ring linked to a pyridine ring through a methyl bridge. This particular arrangement creates a rigid framework that can be advantageous for drug design, as it allows for precise tuning of spatial orientation and electronic distribution. The pyridine ring itself is a well-known pharmacophore, frequently found in bioactive compounds due to its ability to form hydrogen bonds and interact with various biological receptors.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in numerous cellular processes. N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]-4-(trifluoromethyl)benzamide has been investigated as a potential lead compound in this area. Its structural features suggest that it may disrupt or modulate PPIs by binding to specific pockets on the target proteins. Such interactions are often challenging to modulate with traditional small molecules due to their large binding surfaces and lack of well-defined binding pockets.

One of the most compelling aspects of this compound is its potential for further derivatization and optimization. The combination of a pyridine ring, a piperidine moiety, and a benzamide group provides multiple sites for chemical modification. Researchers can introduce additional functional groups or alter existing ones to fine-tune the pharmacological properties of the molecule. This flexibility makes N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]-4-(trifluoromethyl)benzamide an attractive candidate for structure-based drug design.

The benzamide group in particular has been extensively studied for its biological activity. Benzamides are known to exhibit a wide range of pharmacological effects, including anti-inflammatory, analgesic, and anticancer properties. The presence of the trifluoromethyl group enhances these effects by increasing lipophilicity and metabolic stability. This makes benzamides valuable scaffolds for developing new drugs that require prolonged half-lives and improved bioavailability.

Recent advances in computational chemistry have further accelerated the discovery process for compounds like N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]-4-(trifluoromethyl)benzamide. Molecular modeling techniques allow researchers to predict the binding modes and affinities of small molecules with biological targets with remarkable accuracy. These predictions can guide experimental efforts, reducing the time and resources required for hit identification and lead optimization.

In addition to its potential as an inhibitor of PPIs, N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]-4-(trifluoromethyl)benzamide has also been explored as a component in multi-target drugs. Multi-target drugs are designed to simultaneously interact with multiple biological targets, providing synergistic therapeutic effects and potentially reducing side effects associated with single-target drugs. The complex structure of this compound suggests that it may be capable of interacting with multiple protein targets, making it an interesting candidate for such an approach.

The synthesis of N-[(1-pyridin-3-ylpiperidin-4-yll)methyl]-4-(trifluoromethyl)benzamide presents unique challenges due to its complex architecture. However, recent developments in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in assembling the various fragments that make up this compound's structure.

The trifluoromethyl group plays a critical role in the synthesis and reactivity of this compound. It can influence reaction pathways by affecting electronic properties and steric hindrance. Additionally, the presence of fluorine atoms can make the molecule more resistant to metabolic degradation, enhancing its bioavailability and therapeutic efficacy.

As research continues to uncover new biological targets and mechanisms underlying disease processes, compounds like N-[([1-pyridin-3-ylpyperidin-4-yl)methyl]-4-(trifluoromethylethyle)-benzamide will remain at the forefront of drug discovery efforts. Their unique structural features offer opportunities for innovation across multiple therapeutic areas, including oncology, immunology, and neuroscience.

In conclusion, N-[([1-pyridine-3-lylpyperidine-5-lyl)methyle]-phenylethylethyle-benzamides is a promising compound with significant potential in pharmaceutical research. Its complex structure, featuring functional groups such as pyridine rings、a piperidine moiety、and benzamides，along with its trifluoromethylethyle substitution，make it an intriguing candidate for further exploration。With continued advancements in synthetic chemistry、computational modeling、and biological screening，this compound is poised to contribute valuable insights into future drug development efforts。